Cas no 17766-32-4 (2-Naphthalenesulfonicacid, 6,6'-methylenebis-)

• Product Name: 2-Naphthalenesulfonicacid, 6,6'-methylenebis-
• CAS No: 17766-32-4
• MF: C₂₁H₁₆O₆S₂
• MW: 428.478143692017
• CID: 122548
• PubChem ID: 12598119
• Update Time: 2025-04-18

2-Naphthalenesulfonicacid, 6,6'-methylenebis- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6,6'-methylenebis-
• 2-Naphthalenesulfonic acid, 6,6-methylenebis-
• 6-[(6-sulfonaphthalen-2-yl)methyl]naphthalene-2-sulfonic acid
• 6,6'-Methylenedi(naphthalene-2-sulfonic acid)
• DTXSID00503905
• 2-Naphthalenesulfonic acid,6,6-methylenebis-
• 17766-32-4
• SCHEMBL7762868

• Inchi： 1S/C21H16O6S2/c22-28(23,24)20-7-5-16-10-14(1-3-18(16)12-20)9-15-2-4-19-13-21(29(25,26)27)8-6-17(19)11-15/h1-8,10-13H,9H2,(H,22,23,24)(H,25,26,27)
• InChI Key： NOKFJMKCHWGVBY-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)CC1C=CC2C=C(C=CC=2C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 428.03883057g/mol
• Monoisotopic Mass: 428.03883057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 715
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 126Ų